Cas no 134934-84-2 (9-[3-(butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine)

9-[3-(butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine structure
134934-84-2 structure
Product Name:9-[3-(butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine
CAS No:134934-84-2
MF:C14H22N6O3
MW:322.362882137299
CID:1237285
PubChem ID:452770
Update Time:2025-04-20

9-[3-(butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

    • 9-[3-(butylamino)-3-deoxy-beta-D-arabinofuranosyl]-9H-purin-6-amine
    • 9H-Purin-6-amine, 9-(3-(butylamino)-3-deoxy-beta-D-arabinofuranosyl)-
    • 9H-Purin-6-amine, 9-[3-(butylamino)-3-deoxy-.beta.-D-arabinofuranosyl]-
    • (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(butylamino)-5-(hydroxymethyl)oxolan-3-ol
    • (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-4-(butylamino)-5-(hydroxymethyl)tetrahydrofuran-3-ol
    • 3'BuNHdA
    • 134934-84-2
    • 3'-(n-Butylamino)-3'-deoxyadenosine
    • DTXSID90159117
    • Inchi: 1S/C14H22N6O3/c1-2-3-4-16-9-8(5-21)23-14(11(9)22)20-7-19-10-12(15)17-6-18-13(10)20/h6-9,11,14,16,21-22H,2-5H2,1H3,(H2,15,17,18)/t8-,9-,11+,14-/m1/s1
    • InChI Key: IPFAIEGUVIJGOH-AOGLXQGOSA-N
    • SMILES: O1[C@H]([C@H]([C@@H]([C@H]1CO)NCCCC)O)N1C=NC2C(N)=NC=NC1=2

Computed Properties

  • Exact Mass: 322.17533859g/mol
  • Monoisotopic Mass: 322.17533859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 131Ų
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